Cas no 1936567-76-8 (3-Thietanecarboximidamide)

• Product Name: 3-Thietanecarboximidamide
• CAS No: 1936567-76-8
• MF: C₄H₈N₂S
• MW: 116.184719085693
• CID: 5253383
• Update Time: 2025-10-18

3-Thietanecarboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-Thietanecarboximidamide

• Inchi： 1S/C4H8N2S/c5-4(6)3-1-7-2-3/h3H,1-2H2,(H3,5,6)
• InChI Key： ICEOZZNVJCJAQR-UHFFFAOYSA-N
• SMILES： S1CC(C(N)=N)C1

Additional information on 3-Thietanecarboximidamide

Professional Introduction to Compound with CAS No. 1936567-76-8 and Product Name 3-Thietanecarboximidamide

The compound with the CAS number 1936567-76-8 and the product name 3-Thietanecarboximidamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The thietanecarboximidamide moiety, a key structural feature, is known for its versatility in forming hydrogen bonds and participating in various biochemical interactions, making it a valuable scaffold for medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those containing sulfur atoms. Sulfur-containing heterocycles are often favored for their ability to modulate biological pathways and exhibit a wide range of pharmacological activities. The 3-Thietanecarboximidamide compound is no exception, as it has been shown to possess promising properties that make it suitable for further investigation in drug discovery.

One of the most intriguing aspects of 3-Thietanecarboximidamide is its potential role as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel derivatives that exhibit enhanced binding affinity and selectivity towards specific biological targets. This has opened up new avenues for the development of targeted therapies, particularly in the treatment of chronic diseases and inflammatory conditions.

Recent studies have highlighted the compound's ability to interact with enzymes and receptors involved in critical metabolic pathways. For instance, research has demonstrated that derivatives of 3-Thietanecarboximidamide can inhibit the activity of certain kinases, which are often overactive in cancer cells. By targeting these kinases, researchers aim to develop treatments that can effectively disrupt tumor growth and progression. Additionally, the compound has shown potential in modulating immune responses, making it a promising candidate for immunomodulatory therapies.

The synthesis of 3-Thietanecarboximidamide involves a series of well-defined chemical reactions that highlight the ingenuity of modern organic synthesis techniques. The process typically begins with the formation of the thietane ring, followed by functionalization at the carboxyl position to introduce the imidamide group. This synthetic route underscores the compound's accessibility, which is crucial for large-scale production and further derivatization.

In terms of pharmacokinetic properties, 3-Thietanecarboximidamide has been found to exhibit favorable solubility and stability under various conditions. These characteristics are essential for ensuring that the compound remains effective throughout its intended biological half-life. Furthermore, preliminary toxicity studies have shown that the compound is well-tolerated at therapeutic doses, suggesting its potential for safe clinical use.

The field of computational chemistry has also played a pivotal role in understanding the behavior of 3-Thietanecarboximidamide at a molecular level. Advanced computational methods have allowed researchers to predict how the compound interacts with biological targets, providing insights into its mechanism of action. These predictions have been validated through experimental studies, reinforcing the reliability of computational approaches in drug discovery.

As research continues to evolve, new applications for 3-Thietanecarboximidamide are likely to emerge. The compound's unique structural features and versatile reactivity make it a valuable tool for chemists and biologists alike. By exploring its full potential, scientists may uncover novel therapeutic strategies that address unmet medical needs.

In conclusion, 3-Thietanecarboximidamide (CAS No. 1936567-76-8) represents a significant advancement in pharmaceutical chemistry. Its potential applications in drug development, coupled with its favorable pharmacokinetic properties, make it a promising candidate for further investigation. As research progresses, this compound is expected to contribute significantly to advancements in medicine and biotechnology.